Cas no 1177283-46-3 (2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate)

• Product Name: 2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate
• CAS No: 1177283-46-3
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5040370
• PubChem ID: 729229
• Update Time: 2025-06-11

2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(2,5,7-TRIMETHYL-1H-INDOL-3-YL)ETHANAMINE OXALATE
• KM4784
• 2-(2,5,7-Trimethyl-1H-indol-3-yl)ethanamine (C2H2O4)
• 2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate

• Inchi： 1S/C13H18N2.C2H2O4/c1-8-6-9(2)13-12(7-8)11(4-5-14)10(3)15-13;3-1(4)2(5)6/h6-7,15H,4-5,14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key： CEUITYWUARUWNY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1C(C)=C(CCN)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 2.5

2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate

Introduction to 2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate (CAS No. 1177283-46-3)

2-(2,5,7-Trimethyl-1H-indol-3-YL)ethanamine oxalate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1177283-46-3, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates a 2,5,7-trimethyl-1H-indole moiety, which is a well-known pharmacophore in drug discovery, particularly for its role in modulating various biological pathways. The oxalate salt form enhances the solubility and stability of the parent amine, making it more suitable for further chemical manipulation and biological testing.

The 2,5,7-trimethyl-1H-indole core is a derivative of indole, a heterocyclic aromatic compound that is widely recognized for its pharmacological properties. Indole derivatives have been extensively studied for their potential applications in treating neurological disorders, cancer, and inflammatory diseases. The presence of methyl groups at the 2-, 5-, and 7-positions of the indole ring enhances its metabolic stability and binding affinity to biological targets. This structural feature makes 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate a valuable scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing the indole scaffold can interact with various enzymes and receptors involved in disease pathogenesis. For instance, the 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate structure has shown potential in inhibiting certain kinases and transcription factors that are implicated in cancer progression. Additionally, its ability to modulate immune responses has made it a candidate for developing immunomodulatory drugs.

The oxalate salt form of this compound not only improves its solubility but also provides a stable intermediate for further chemical synthesis. This has opened up avenues for exploring its derivatives and analogs with enhanced pharmacological properties. Researchers have been particularly interested in modifying the amine group or the indole ring to optimize bioavailability and target specificity. The oxalate moiety also facilitates easy purification and handling of the compound in laboratory settings.

One of the most compelling aspects of 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate is its potential application in drug development. The indole derivative has shown promise in preclinical studies as an inhibitor of certain enzymes that are overexpressed in tumor cells. By targeting these enzymes, the compound can disrupt critical signaling pathways that drive cancer growth and metastasis. Furthermore, its ability to induce apoptosis in cancer cells without affecting healthy cells makes it an attractive candidate for developing next-generation anticancer therapies.

The pharmaceutical industry has been increasingly interested in exploring natural product-inspired scaffolds for drug discovery. Indole derivatives are among the most studied classes of compounds due to their structural diversity and biological relevance. The 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate structure exemplifies how modifications to a natural product core can yield novel compounds with therapeutic potential. Its unique combination of pharmacophoric elements makes it a versatile tool for medicinal chemists.

Recent advances in computational chemistry have accelerated the process of identifying promising drug candidates like 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate. High-throughput virtual screening (HTVS) and molecular docking studies have been instrumental in predicting the binding affinity of this compound to various biological targets. These computational approaches have helped researchers prioritize compounds for experimental validation, thereby reducing the time and cost associated with drug development.

The synthesis of 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of methyl groups at specific positions on the indole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex indole derivatives more efficiently than ever before. This has enabled researchers to explore a wider range of analogs and optimize their pharmacological properties.

The biological activity of 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate has been evaluated through various in vitro assays. These studies have revealed its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in modulating neurotransmitter release, which could make it useful for treating neurological disorders such as depression and anxiety.

The development of novel therapeutic agents often involves understanding the mechanism of action (MoA) of lead compounds like 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate how this compound interacts with its target proteins or receptors. Such structural insights are crucial for optimizing drug design and improving therapeutic efficacy.

The future prospects for 2-(2,5,7-trimethyl-1H-indol-3-YL)ethanamine oxalate are promising given its diverse biological activities and synthetic accessibility. Researchers are exploring ways to enhance its pharmacokinetic properties through structural modifications or prodrug strategies. Additionally, clinical trials are being planned to evaluate its safety and efficacy in humans for various therapeutic indications.

In conclusion,(CAS No: 1177283)-46(3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple disease areas including cancer immunotherapy neurological disorders inflammatory diseases etc